![molecular formula C16H22N2O2 B7472978 N,3,4-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide](/img/structure/B7472978.png)
N,3,4-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide
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Overview
Description
N,3,4-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide, also known as Tropisetron, is a chemical compound that belongs to the class of serotonin receptor antagonists. It is primarily used as an antiemetic drug to treat nausea and vomiting caused by chemotherapy and radiation therapy. Tropisetron has also been studied for its potential therapeutic effects in various other medical conditions.
Mechanism of Action
N,3,4-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide works by blocking the serotonin receptors in the brain and gastrointestinal tract. This results in a reduction in the release of serotonin, which is responsible for causing nausea and vomiting. This compound also modulates the release of other neurotransmitters such as dopamine and acetylcholine, which may contribute to its therapeutic effects in other medical conditions.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. This compound has also been found to increase the levels of brain-derived neurotrophic factor, which plays a role in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
N,3,4-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide has a number of advantages and limitations for use in laboratory experiments. Its antiemetic properties make it useful for studying the effects of chemotherapy and radiation therapy on the gastrointestinal tract. This compound's ability to modulate the release of neurotransmitters also makes it useful for studying the effects of various drugs on the brain. However, this compound's specificity for serotonin receptors may limit its usefulness in studying other neurotransmitter systems.
Future Directions
There are several potential future directions for research on N,3,4-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. This compound's ability to modulate the release of neurotransmitters may make it useful for treating the cognitive and motor symptoms of these diseases. Another area of interest is its potential use in the treatment of depression. This compound's ability to increase the levels of brain-derived neurotrophic factor may make it useful for promoting the growth and survival of neurons in the brain. Overall, this compound has a number of potential therapeutic applications that warrant further investigation.
Synthesis Methods
The synthesis of N,3,4-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide involves the reaction of 2-aminobenzamide with 2-pyrrolidone in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with trimethyl orthoformate and trifluoroacetic acid to yield this compound.
Scientific Research Applications
N,3,4-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide has been extensively studied for its potential therapeutic effects in various medical conditions. It has been found to have anti-inflammatory, antitumor, and neuroprotective properties. This compound has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression.
properties
IUPAC Name |
N,3,4-trimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O2/c1-12-6-7-14(10-13(12)2)16(20)17(3)11-15(19)18-8-4-5-9-18/h6-7,10H,4-5,8-9,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRVYUHGPWXZRPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N(C)CC(=O)N2CCCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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